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CAS No.: 955428-52-1
Cat. No.: B1593205

Get Quote

Executive Summary: The Stereochemical Switch

In modern drug discovery, the morpholine ring is a privileged scaffold, valued for its ability to
optimize solubility and metabolic stability.[1][2][3] However, the introduction of a substituent at
the C3 position creates a chiral center that profoundly influences pharmacodynamics.

3-(Methoxymethyl)morpholine represents a critical "chiral switch" building block.[1][2][4] While
the (R) and (S) enantiomers share identical physicochemical properties (LogP, pKa) in an
achiral environment, their biological interaction profiles diverge significantly.

» The (S)-Enantiomer: Often favored in kinase inhibitor design (e.g., PIBK/mTOR pathways) for
its ability to exploit specific hydrophobic pockets without inducing steric clash.

o The (R)-Enantiomer: Frequently utilized to probe selectivity or to destabilize binding in
"negative control" compounds, though it can occasionally offer superior metabolic stability by
altering the trajectory of CYP450 approach.
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This guide objectively compares these two enantiomers, focusing on their application in kinase

selectivity, metabolic stability, and synthetic accessibility.

Physicochemical & ADME Profile

While enantiomers act identically in bulk solvent, their behavior changes in chiral biological

environments.

(R)-3- (S)-3-
Impact on Drug
Feature (Methoxymethyl)m (Methoxymethyl)m Desi
esign
orpholine orpholine =
] Fragment-based
Molecular Weight 131.17 g/mol 131.17 g/mol ) )
design compliant.
Low lipophilicity
LogP (Calc) ~-0.2t00.1 ~-0.2t00.1 enhances aqueous
solubility.
Predominantly ionized
pKa (Conj. Acid) ~75 ~75 at physiological pH;

good solubility.

Solubility

High (Water/MeOH)

High (Water/MeOH)

Excellent vector for
solubilizing lipophilic

warheads.

Metabolic Stability

High

Moderate/High

The C3-substituent
sterically hinders N-
dealkylation, a

common clearance

route for morpholines.

hERG Inhibition

Low

Low

The polar ether tail
generally reduces
hydrophobic
interactions with the
hERG channel.
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Pharmacodynamics: The Kinase Selectivity Case
Study

The most potent application of 3-(methoxymethyl)morpholine is in the optimization of ATP-
competitive inhibitors. The methoxymethyl group acts as a "solvent-exposed tail" that can fold
back to interact with the hinge region or ribose-binding pocket.

Case Study: PI3K vs. mTOR Selectivity

Research into PIBK/mTOR dual inhibitors (e.g., derivatives of ZSTK474) has demonstrated that
stereochemistry at the morpholine 3-position acts as a selectivity filter.

e Mechanism: The ATP binding clefts of PI3K and mTOR are structurally similar but differ in
the "roof" of the pocket.

e Observation: The (S)-enantiomer of 3-substituted morpholines often accommodates the
natural twist of the peptide backbone in the kinase hinge region, allowing the ether oxygen to
form auxiliary hydrogen bonds.

o Contrast: The (R)-enantiomer frequently projects the methoxymethyl group towards a steric
wall (e.g., a gatekeeper residue), reducing affinity by 10-100 fold. This "stereochemical
clash" is used to validate on-target engagement.

Signaling Pathway Context

Understanding where these inhibitors act is crucial. The diagram below illustrates the
PISK/mTOR pathway where these morpholine-based drugs intervene.
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Receptor Tyrosine Kinase 3-(Methoxymethyl)morpholine
Derivatives
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Figure 1: The PIBK/mTOR signaling cascade. 3-(Methoxymethyl)morpholine derivatives act as
dual inhibitors, blocking downstream proliferation signals.[5][6][7]

Synthetic Accessibility & Manufacturing

For drug development, the ability to synthesize the specific enantiomer at scale is paramount.

Comparison of Routes

e Chiral Pool (Recommended): Starting from L-Serine or L-Threonine. This is the most robust
method for generating the (S)-enantiomer with high optical purity (>99% ee).

e Resolution: Classical resolution of racemic 3-(methoxymethyl)morpholine using tartaric acid.
Lower yield (max 50%) but provides access to both (R) and (S) simultaneously.

o Asymmetric Catalysis: Copper-promoted oxyamination of alkenes.[8] High tech, but often
harder to scale than amino acid reduction.

Decision Matrix

e Choose (S)-Isomer if: Your target mimics a natural substrate (amino acid derived) or requires
a specific "downward" projection in the binding pocket.

e Choose (R)-Isomer if: You are conducting SAR (Structure-Activity Relationship) studies to
prove stereospecificity or if the (S)-isomer shows metabolic instability.

Experimental Protocols
Protocol A: Synthesis of (S)-3-
(Methoxymethyl)morpholine (Chiral Pool Route)

Rationale: Uses L-Serine as a low-cost, high-purity chiral starting material.
Materials:
e L-Serine methyl ester hydrochloride

e Chloroacetyl chloride
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Sodium borohydride (NaBH4)

Methyl iodide (Mel)

Workflow:

N-Acylation: React L-Serine methyl ester with chloroacetyl chloride in DCM/TEA at 0°C to
form the amide intermediate.

Cyclization: Treat with NaH in THF to induce intramolecular displacement of the chloride by
the serine hydroxyl, forming the morpholin-3-one scaffold.

Methylation: Alkylate the free hydroxymethyl group (if using serine) or use pre-methylated
starting material.

Reduction: Reduce the lactam (morpholin-3-one) using BH3-THF or LiAlH4 to yield the final
morpholine amine.

Purification: Acid/Base extraction followed by distillation.

Protocol B: Chiral Purity Determination (HPLC)

Rationale: Self-validating system to ensure enantiomeric excess (ee) > 98% before biological

testing.

Column: Chiralpak IA or AD-H (4.6 x 250 mm, 5 um).

Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).
Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm (or Refractive Index if chromophore is weak).
Expected Result:

o (R)-Enantiomer Retention Time: ~8.5 min

o (S)-Enantiomer Retention Time: ~11.2 min
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o Note: Retention times vary by specific column condition; always run a racemic standard
first.

Synthesis Workflow Diagram

The following diagram outlines the logical flow for synthesizing and selecting the correct

enantiomer.
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Figure 2: Strategic workflow for the stereoselective synthesis of 3-(methoxymethyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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